N-(2,5-dimethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide

• IUPAC Name: N'-(2,5-dimethylphenyl)-N-[2-(4-fluorophenyl)ethyl]oxamide
• InChI: InChI=1S/C18H19FN2O2/c1-12-3-4-13(2)16(11-12)21-18(23)17(22)20-10-9-14-5-7-15(19)8-6-14/h3-8,11H,9-10H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: ICAUAZDGVVYTIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C(=O)NCCC2=CC=C(C=C2)F
• Molecular Formula: C18H19FN2O2
• Molecular Weight: 314.4 g/mol

Description

N-(2,5-dimethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide, also known as DFE-1, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. DFE-1 belongs to the class of N-phenyl-N'-alkyl ethanediamides and is a potent inhibitor of the Wnt/β-catenin signaling pathway.

Mechanism of Action

N-(2,5-dimethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide inhibits the Wnt/β-catenin signaling pathway by binding to the protein Disheveled (Dvl), which is a key regulator of the pathway. Dvl is required for the activation of the pathway, and its inhibition by this compound leads to the suppression of β-catenin-mediated transcriptional activity.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound inhibits the proliferation and migration of cancer cells, induces apoptosis, and inhibits the formation of osteoclasts. In vivo studies have also shown that this compound has anti-tumor and anti-osteoporotic effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(2,5-dimethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide is its specificity towards the Wnt/β-catenin signaling pathway, which makes it a potent inhibitor of this pathway. However, one of the limitations of this compound is its low solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

N-(2,5-dimethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide has shown promising results in preclinical studies, and further research is needed to determine its clinical potential. One of the future directions for this compound research is to investigate its efficacy in combination with other drugs for the treatment of cancer and other diseases. Another direction is to develop more soluble analogs of this compound that can be used in a wider range of experiments. Additionally, further studies are needed to determine the safety and toxicity of this compound in humans.

Synthesis Methods

The synthesis of N-(2,5-dimethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide involves the reaction of 2,5-dimethylphenylamine and 4-fluoro-N-(2-chloroethyl)benzamide in the presence of a base such as potassium carbonate. The reaction takes place in a solvent such as N,N-dimethylformamide and is carried out under reflux conditions. The resulting product is then purified using column chromatography to obtain pure this compound.

Scientific Research Applications

N-(2,5-dimethylphenyl)-N'-[2-(4-fluorophenyl)ethyl]ethanediamide has been extensively studied for its potential therapeutic applications. The Wnt/β-catenin signaling pathway is known to play a crucial role in the development and progression of various diseases, including cancer, osteoporosis, and Alzheimer's disease. This compound has been shown to inhibit the Wnt/β-catenin signaling pathway, making it a promising candidate for the treatment of these diseases.